Cas no 6488-63-7 (3-Cyclohexene-1-aceticacid,2-[(1aS,4S,4aS,7R,8aS)-4-(3-furanyl)octahydro-4a-methyl-8-methylene-2-oxooxireno[d][2]benzopyran-7-yl]-2,6,6-trimethyl-5-oxo-,methyl ester, (1R,2R)-)

• Product Name: 3-Cyclohexene-1-aceticacid,2-[(1aS,4S,4aS,7R,8aS)-4-(3-furanyl)octahydro-4a-methyl-8-methylene-2-oxooxireno[d][2]benzopyran-7-yl]-2,6,6-trimethyl-5-oxo-,methyl ester, (1R,2R)-
• CAS No: 6488-63-7
• MF: C₂₇H₃₂O₇
• MW: 468.538788795471
• CID: 505364
• PubChem ID: 266444
• Update Time: 2025-04-19

3-Cyclohexene-1-aceticacid,2-[(1aS,4S,4aS,7R,8aS)-4-(3-furanyl)octahydro-4a-methyl-8-methylene-2-oxooxireno[d][2]benzopyran-7-yl]-2,6,6-trimethyl-5-oxo-,methyl ester, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-aceticacid,2-[(1aS,4S,4aS,7R,8aS)-4-(3-furanyl)octahydro-4a-methyl-8-methylene-2-oxooxireno[d][2]benzopyran-7-yl]-2,6,6-trimethyl-5-oxo-,methyl ester, (1R,2R)-
• (1R,2R)-2-[(1aS,8aS)-4β-(3-Furyl)-octahydro-4aβ-methyl-8-methylene-2-oxooxireno[d][2]benzopyran-7α-yl]-2,6,6-trimethyl-5-oxo-3-cyclohexene-1-acetic acid methyl ester
• 3-Cyclohexene-1-aceticacid,2-[(1aS,4S,4aS,7R,8aS)-4-(3-furanyl)octahydro-4a-methyl-8-methylene-2-oxooxireno[d][2]benzopyran-7
• Andirolin
• Andirobin
• NSC-104301
• Q15943159
• NSC104301
• 6488-63-7
• NCI60_000105
• CHEMBL2373853
• DTXSID301318572

• Inchi： 1S/C27H32O7/c1-15-17(25(4)10-8-19(28)24(2,3)18(25)13-20(29)31-6)7-11-26(5)21(16-9-12-32-14-16)33-23(30)22-27(15,26)34-22/h8-10,12,14,17-18,21-22H,1,7,11,13H2,2-6H3/t17-,18-,21?,22+,25+,26-,27+/m0/s1
• InChI Key： BFUCTROUWLSVBH-UBGAJCGWSA-N
• SMILES： O1[C@@H]2C(=O)OC(C3=COC=C3)[C@]3(C)CC[C@H]([C@]4(C=CC(C(C)(C)[C@@H]4CC(=O)OC)=O)C)C(=C)[C@]132

Computed Properties

• Exact Mass: 468.21486
• Monoisotopic Mass: 468.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 982
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• PSA: 95.34
• LogP: 4.33830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes